2-{[1-(3-fluoropyridine-4-carbonyl)piperidin-4-yl]oxy}-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine

• IUPAC Name: (3-fluoropyridin-4-yl)-[4-[5-(1-methylpyrazol-4-yl)pyrimidin-2-yl]oxypiperidin-1-yl]methanone
• InChI: InChI=1S/C19H19FN6O2/c1-25-12-14(10-24-25)13-8-22-19(23-9-13)28-15-3-6-26(7-4-15)18(27)16-2-5-21-11-17(16)20/h2,5,8-12,15H,3-4,6-7H2,1H3
• InChI Key: YNMXUBUZDDZYES-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CN=C(N=C2)OC3CCN(CC3)C(=O)C4=C(C=NC=C4)F
• Molecular Formula: C19H19FN6O2
• Molecular Weight: 382.4 g/mol

Description

The compound is a pyrimidine derivative, which is a class of compounds that are important in the field of pharmaceuticals and materials science. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine ring, the introduction of the fluoropyridine group, and the attachment of the piperidine ring. Without specific literature or patents, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, a fluoropyridine group, a piperidine ring, and a methylpyrazole group. The presence of these functional groups would likely confer specific physical and chemical properties to the compound.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the pyrimidine ring might undergo reactions typical of aromatic compounds, while the fluorine atom on the pyridine ring might make that portion of the molecule more electrophilic.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom might increase its lipophilicity, while the presence of the pyrimidine and pyrazole rings might allow for pi-pi stacking interactions.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. This would likely include wearing personal protective equipment and working in a well-ventilated area. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

Future research on this compound could involve exploring its potential biological activity, optimizing its synthesis, and investigating its physical and chemical properties in more detail.